Cas no 2409691-04-7 (Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel)

• Product Name: Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel
• CAS No: 2409691-04-7
• MF: C₁₂H₁₂Br₂N₂NiO₂
• MW: 434.74
• CID: 5086782
• PubChem ID: 165430853
• Update Time: 2026-03-02

Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel Chemical and Physical Properties

Names and Identifiers

• F71796
• 2409691-04-7
• DIBROMO(4,4'-DIMETHOXY-2,2'-BIPYRIDINE-KappaN1,KappaN1')NICKEL
• Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel

• Inchi： 1S/C12H12N2O2.2BrH.Ni/c1-15-9-3-5-13-11(7-9)12-8-10(16-2)4-6-14-12;;;/h3-8H,1-2H3;2*1H;/q;;;+4/p-2
• InChI Key： XXQLXOMHARKQPB-UHFFFAOYSA-L
• SMILES： C1(=CC=[N+]2C(C3C=C(OC)C=C[N+]=3[Ni]2(Br)Br)=C1)OC

Computed Properties

• Exact Mass: 433.85985g/mol
• Monoisotopic Mass: 431.86189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Additional information on Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel

Recent Advances in Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel (CAS: 2409691-04-7) Research

Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel (CAS: 2409691-04-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This nickel-based complex, characterized by its unique coordination environment and redox properties, has shown promising applications in catalysis, drug development, and materials science. Recent studies have focused on elucidating its structural dynamics, reactivity, and potential therapeutic uses, making it a focal point for interdisciplinary research.

One of the key areas of investigation has been the catalytic activity of Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel in cross-coupling reactions. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating C-C bond formation under mild conditions, with yields exceeding 90% in certain substrates. The study highlighted the role of the dimethoxy-bipyridine ligand in stabilizing the nickel center and modulating its electronic properties, which is critical for its catalytic performance.

In the context of medicinal chemistry, researchers have explored the potential of this compound as a precursor for anticancer agents. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel exhibit selective cytotoxicity against triple-negative breast cancer cells. The mechanism of action appears to involve the generation of reactive oxygen species (ROS) and disruption of mitochondrial function, as detailed in a 2024 Nature Communications article.

Another notable advancement is the application of this compound in photodynamic therapy (PDT). Recent work published in Chemical Science showcased its ability to act as a photosensitizer, producing singlet oxygen upon irradiation with visible light. This property, combined with its relatively low toxicity in normal cells, positions it as a promising candidate for next-generation PDT agents. The study also provided insights into the structure-activity relationship (SAR), emphasizing the importance of the bipyridine framework in tuning photophysical properties.

From a materials science perspective, Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel has been investigated for its potential in organic electronics. A 2023 Advanced Materials report described its use as a dopant in organic light-emitting diodes (OLEDs), where it improved charge transport and device efficiency. The study attributed these enhancements to the compound's ability to form stable charge-transfer complexes with conjugated polymers.

Despite these promising developments, challenges remain in the large-scale synthesis and stability optimization of Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel. Recent efforts have focused on developing more sustainable synthetic routes, as highlighted in a 2024 Green Chemistry publication, which proposed a solvent-free mechanochemical approach to its preparation. Additionally, computational studies have been employed to predict and mitigate potential degradation pathways, as reported in the Journal of Computational Chemistry.

In conclusion, Dibromo(4,4'-dimethoxy-2,2'-bipyridine-κN1,κN1')Nickel (CAS: 2409691-04-7) represents a versatile and multifunctional compound with broad applications across chemical biology and materials science. Ongoing research continues to uncover new properties and potential uses, making it a compound to watch in the coming years. Future directions may include the development of targeted drug delivery systems and the exploration of its role in sustainable energy applications.